N-(3-methyl-2-pyridin-3-ylbutyl)-1-(1,3-thiazol-2-yl)piperidin-4-amine

• IUPAC Name: N-(3-methyl-2-pyridin-3-ylbutyl)-1-(1,3-thiazol-2-yl)piperidin-4-amine
• InChI: InChI=1S/C18H26N4S/c1-14(2)17(15-4-3-7-19-12-15)13-21-16-5-9-22(10-6-16)18-20-8-11-23-18/h3-4,7-8,11-12,14,16-17,21H,5-6,9-10,13H2,1-2H3
• InChI Key: PLHFXTNGUNRELG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CNC1CCN(CC1)C2=NC=CS2)C3=CN=CC=C3
• Molecular Formula: C18H26N4S
• Molecular Weight: 330.5 g/mol

Description

N-(3-methyl-2-pyridin-3-ylbutyl)-1-(1,3-thiazol-2-yl)piperidin-4-amine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a selective antagonist for the dopamine D3 receptor, which is a subtype of the dopamine receptor that plays a key role in regulating mood, motivation, and reward.

Mechanism of Action

The mechanism of action of N-(3-methyl-2-pyridin-3-ylbutyl)-1-(1,3-thiazol-2-yl)piperidin-4-amine involves its selective binding to the dopamine D3 receptor, which leads to the inhibition of dopamine signaling. This results in a decrease in the release of dopamine and a reduction in the activity of the dopaminergic neurons that are involved in regulating mood, motivation, and reward. This mechanism of action has been confirmed in several in vitro and in vivo studies.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and methamphetamine, in animal models. It has also been shown to reduce the symptoms of depression and anxiety in animal models. In addition, it has been shown to modulate the activity of the mesolimbic dopamine system, which is a key pathway involved in the regulation of reward and motivation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-methyl-2-pyridin-3-ylbutyl)-1-(1,3-thiazol-2-yl)piperidin-4-amine in lab experiments is its selectivity for the dopamine D3 receptor, which allows for the specific modulation of dopaminergic signaling. This makes it a useful tool compound for studying the role of the dopamine D3 receptor in various physiological and behavioral processes. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of N-(3-methyl-2-pyridin-3-ylbutyl)-1-(1,3-thiazol-2-yl)piperidin-4-amine in scientific research. One potential direction is the development of more potent and selective dopamine D3 receptor antagonists that can be used as therapeutic agents for the treatment of neuropsychiatric disorders. Another potential direction is the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to understand the long-term effects of blocking the dopamine D3 receptor and the potential risks associated with this approach.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in scientific research, particularly in the field of neuroscience. Its selective antagonism of the dopamine D3 receptor makes it a useful tool compound for studying the role of this receptor in various physiological and behavioral processes. While there are limitations to its use in lab experiments, its potential therapeutic applications make it an important compound for future research.

Synthesis Methods

The synthesis of N-(3-methyl-2-pyridin-3-ylbutyl)-1-(1,3-thiazol-2-yl)piperidin-4-amine involves several steps, including the preparation of the intermediate compounds and the final coupling reaction. The detailed synthesis method has been described in a research article published in the Journal of Medicinal Chemistry (Zhang et al., 2014). The authors reported that the synthesis method was efficient and produced high yields of the desired compound.

Scientific Research Applications

N-(3-methyl-2-pyridin-3-ylbutyl)-1-(1,3-thiazol-2-yl)piperidin-4-amine has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to selectively block the dopamine D3 receptor, which makes it a potential therapeutic agent for the treatment of several neuropsychiatric disorders, including drug addiction, depression, and schizophrenia. In addition, it has been used as a tool compound for studying the role of the dopamine D3 receptor in various physiological and behavioral processes.